Cas no 2411322-73-9 ((E)-4-(Dimethylamino)-N-[[4-(imidazol-1-ylmethyl)phenyl]methyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[[4-(imidazol-1-ylmethyl)phenyl]methyl]but-2-enamide
• CAS No: 2411322-73-9
• Molecular Formula: C₁₇H₂₂N₄O
• Molecular Weight: 298.382783412933
• CID: 5358278
• PubChem ID: 146100880

(E)-4-(Dimethylamino)-N-[[4-(imidazol-1-ylmethyl)phenyl]methyl]but-2-enamide Properties

Names and Identifiers

• Z3952171878
• (2E)-4-(dimethylamino)-N-({4-[(1H-imidazol-1-yl)methyl]phenyl}methyl)but-2-enamide
• (E)-4-(Dimethylamino)-N-[[4-(imidazol-1-ylmethyl)phenyl]methyl]but-2-enamide

• InChIKey： ZNZAWRQAAAKPBA-ONEGZZNKSA-N
• Inchi： 1S/C17H22N4O/c1-20(2)10-3-4-17(22)19-12-15-5-7-16(8-6-15)13-21-11-9-18-14-21/h3-9,11,14H,10,12-13H2,1-2H3,(H,19,22)/b4-3+
• SMILES： O=C(/C=C/CN(C)C)NCC1C=CC(=CC=1)CN1C=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Heavy Atom Count: 22
• Complexity: 362
• XLogP3: 1
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines